Cas no 2229121-33-7 (O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine)

• Product Name: O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine
• CAS No: 2229121-33-7
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6255655
• PubChem ID: 165687281
• Update Time: 2025-06-13

O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine
• O-{2-[2-fluoro-4-(trifluoromethyl)phenyl]propyl}hydroxylamine
• EN300-1944379
• 2229121-33-7

• Inchi： 1S/C10H11F4NO/c1-6(5-16-15)8-3-2-7(4-9(8)11)10(12,13)14/h2-4,6H,5,15H2,1H3
• InChI Key： NNZDZQVPAKHARJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C)CON

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229121-33-7 and Product Name: O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine

The compound with CAS No. 2229121-33-7 and the product named O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a hydroxylamine moiety linked to a propyl chain that terminates in a phenyl ring substituted with fluorine and trifluoromethyl groups, suggests a high degree of functional complexity and reactivity.

In recent years, there has been a growing interest in the development of novel hydroxylamine derivatives as pharmacological agents. Hydroxylamine functional groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and redox reactions, which are pivotal in drug design and synthesis. The presence of both fluorine and trifluoromethyl substituents in the phenyl ring of this compound enhances its electronic properties, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in the development of new therapeutic agents. The combination of the hydroxylamine group with the fluoro-trifluoromethylphenylpropyl moiety creates a molecule that is both structurally unique and biologically active. Current research indicates that such compounds may exhibit properties that are beneficial in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity to biological targets.

Recent studies have demonstrated that hydroxylamine derivatives can act as potent inhibitors of certain enzymes involved in disease pathways. For instance, research has shown that compounds containing the hydroxylamine group can inhibit kinases and other enzymes that play a crucial role in cancer progression. The specific substitution pattern in O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine may confer additional selectivity, allowing it to target specific enzymes while minimizing off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro and trifluoromethyl groups necessitates specialized synthetic techniques, such as halogenation reactions and cross-coupling reactions, which are well-established in modern organic chemistry. The propyl chain provides a flexible linker that can be modified further to tailor the biological activity of the molecule.

In addition to its potential therapeutic applications, this compound may also find utility in materials science and industrial chemistry. The unique electronic properties conferred by the fluorine and trifluoromethyl groups make it an attractive candidate for use in advanced materials, such as liquid crystals or organic semiconductors. Furthermore, its reactivity as a hydroxylamine derivative opens up possibilities for further functionalization, allowing for the creation of a diverse library of derivatives with tailored properties.

The development of new pharmaceuticals is an ongoing process that relies heavily on the discovery and characterization of novel compounds. CAS No. 2229121-33-7 represents a significant step forward in this endeavor. As research continues to uncover the biological activities and synthetic potential of this compound, it is likely to play an important role in the development of next-generation therapeutics. The combination of cutting-edge synthetic methods with advanced computational modeling will be essential in fully realizing its potential.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing its synthesis, exploring its biological activity, and developing novel applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like O-{2-2-fluoro-4-(trifluoromethyl)phenylpropyl}hydroxylamine will undoubtedly play a pivotal role in shaping the future of medicine.